Cas no 173691-95-7 (Brevetoxin B, 42-[[(2R)-2-amino-2-carboxyethyl]sulfinyl]-42-deoxo-41,43-dihydro-43-hydroxy-)

Brevetoxin B, 42-[[(2R)-2-amino-2-carboxyethyl]sulfinyl]-42-deoxo-41,43-dihydro-43-hydroxy- structure
173691-95-7 structure
Product Name:Brevetoxin B, 42-[[(2R)-2-amino-2-carboxyethyl]sulfinyl]-42-deoxo-41,43-dihydro-43-hydroxy-
CAS No:173691-95-7
MF:C53H79NO17S
MW:1034.25587677956
CID:4733699
Update Time:2024-03-01

Brevetoxin B, 42-[[(2R)-2-amino-2-carboxyethyl]sulfinyl]-42-deoxo-41,43-dihydro-43-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Brevetoxin B, 42-[[(2R)-2-amino-2-carboxyethyl]sulfinyl]-42-deoxo-41,43-dihydro-43-hydroxy-
    • Inchi: 1S/C53H79NO17S/c1-26-13-33-38(21-51(5)40(64-33)19-37-47(70-51)27(2)14-45(57)66-37)63-32-10-12-50(4)41(67-46(26)32)20-42-52(6,71-50)22-44-49(3,69-42)11-8-9-31-34(65-44)17-36-35(62-31)18-43-53(7,68-36)39(56)16-29(61-43)15-28(23-55)24-72(60)25-30(54)48(58)59/h8-9,14,26,28-44,46-47,55-56H,10-13,15-25,54H2,1-7H3,(H,58,59)
    • InChI Key: JQZZSWFXESQFCL-UHFFFAOYSA-N
    • SMILES: CC1C2C(CCC3(C(O2)CC2C(CC4C(O2)(C)CC=CC2C(CC5C(O2)CC2C(C(CC(O2)CC(CS(CC(C(=O)O)N)=O)CO)O)(C)O5)O4)(C)O3)C)OC2C(OC3C(C2)(C)OC2C(OC(C=C2C)=O)C3)C1
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